2-((3-(4-fluoro-2-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)methyl)benzonitrile

• IUPAC Name: 2-[[3-(4-fluoro-2-methylphenyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H14FN3O2S/c1-13-10-16(22)6-7-17(13)25-20(26)19-18(8-9-28-19)24(21(25)27)12-15-5-3-2-4-14(15)11-23/h2-10H,12H2,1H3
• InChI Key: WOUFNLBBODNBRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)N2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=CC=C4C#N
• Molecular Formula: C21H14FN3O2S
• Molecular Weight: 391.4 g/mol
• CAS No.: 1428360-03-5

Description

The compound “2-((3-(4-fluoro-2-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)methyl)benzonitrile” is a complex organic molecule. It contains a thieno[3,2-d]pyrimidin-1(2H)-yl group, which is a type of heterocyclic compound. This compound also contains a 4-fluoro-2-methylphenyl group and a benzonitrile group.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a thieno[3,2-d]pyrimidin-1(2H)-yl group, a 4-fluoro-2-methylphenyl group, and a benzonitrile group. The exact structure would require a detailed analysis using techniques such as NMR spectroscopy.

Scientific Research Applications

Metabolic Profiling and Disposition Studies :

• Metabolism and Disposition of SB-649868 : N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is an orexin 1 and 2 receptor antagonist being developed for treating insomnia. A study investigated its disposition and metabolism, identifying the principal circulating components and metabolites in plasma extracts (Renzulli et al., 2011).

Radioligands and Imaging :2. 18F-FPEB for Metabotropic Glutamate Receptor Imaging : 18F-3-fluoro-5-[(pyridin-3-yl)ethynyl]benzonitrile (18F-FPEB) is a potent radioligand for metabotropic glutamate receptor subtype 5 (mGluR5). Its dosimetry was evaluated before clinical research studies, highlighting its application in PET imaging for neurological studies (Kessler et al., 2014).

• Evaluation of 11C-CS1P1 in Inflammation Imaging : 11C-CS1P1, targeting sphingosine-1-phosphate receptor (S1PR) 1, was evaluated for safety, dosimetry, and characteristics in human participants. The study supports its use in evaluating inflammation, demonstrating the importance of these compounds in clinical imaging applications (Brier et al., 2022).

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, chemical reactivity, and potential therapeutic uses. Given the interest in similar compounds, such as pyridopyrimidines, this compound could also be a subject of future studies.